Cas no 1260011-04-8 (7-Bromo-5-methyl-3,4-dihydro-2H-naphthalen-1-one)

• Product Name: 7-Bromo-5-methyl-3,4-dihydro-2H-naphthalen-1-one
• CAS No: 1260011-04-8
• MF: C₁₁H₁₁BrO
• MW: 239.108442544937
• CID: 4673485
• PubChem ID: 129957507
• Update Time: 2025-05-21

7-Bromo-5-methyl-3,4-dihydro-2H-naphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 7-BROMO-5-METHYL-3,4-DIHYDRONAPHTHALEN-1(2H)-ONE
• 7-Bromo-5-methyl-3,4-dihydro-2H-naphthalen-1-one
• 1260011-04-8
• WS-00157
• Y12649
• MFCD18208537
• CS-0131521
• 7-Bromo-5-methyl-1,2,3,4-tetrahydronaphthalen-1-one

• Inchi： 1S/C11H11BrO/c1-7-5-8(12)6-10-9(7)3-2-4-11(10)13/h5-6H,2-4H2,1H3
• InChI Key： XYMHMSDGNPBBLE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=C(C=1)C(CCC2)=O

Computed Properties

• Exact Mass: 237.99933g/mol
• Monoisotopic Mass: 237.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 7-Bromo-5-methyl-3,4-dihydro-2H-naphthalen-1-one

Professional Introduction to 7-Bromo-5-methyl-3,4-dihydro-2H-naphthalen-1-one (CAS No. 1260011-04-8)

7-Bromo-5-methyl-3,4-dihydro-2H-naphthalen-1-one, with the CAS number 1260011-04-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic ketone has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and methyl substituents on the naphthalene ring enhances its reactivity, making it a preferred building block for medicinal chemists exploring novel therapeutic agents.

The compound's structure, characterized by a fused bicyclic system with a ketone group at the C1 position and bromine at the C7 position, contributes to its unique chemical properties. The dihydro moiety at the 3,4 positions introduces flexibility, allowing for further functionalization through various synthetic pathways. This structural motif is particularly interesting because it can be modified to produce derivatives with enhanced pharmacological activity.

In recent years, 7-Bromo-5-methyl-3,4-dihydro-2H-naphthalen-1-one has been extensively studied for its potential applications in drug discovery. Researchers have leveraged its reactivity to develop novel inhibitors targeting various biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on enzymes involved in cancer progression. The bromine substituent facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are crucial for constructing complex molecular architectures.

One of the most compelling aspects of 7-Bromo-5-methyl-3,4-dihydro-2H-naphthalen-1-one is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the naphthalene core with appropriate substituents, researchers have been able to develop potent kinase inhibitors with improved selectivity and reduced toxicity. The methyl group at the C5 position and the dihydro system contribute to the compound's ability to interact with target proteins in a specific manner.

The bromine atom in 7-Bromo-5-methyl-3,4-dihydro-2H-naphthalen-1-one also makes it an attractive candidate for library synthesis and high-throughput screening. Its ability to participate in various chemical transformations allows for rapid diversification of molecular structures, enabling researchers to identify lead compounds with desirable pharmacological properties. This has been particularly useful in fragment-based drug design approaches, where small molecular fragments are combined to create more effective therapeutic agents.

In addition to its applications in oncology research, 7-Bromo-5-methyl-3,4-dihydro-2H-naphthalen-1-one has shown promise in other therapeutic areas. For example, studies have explored its potential as a precursor for antiviral and anti-inflammatory agents. The structural features of this compound allow for modifications that can enhance binding affinity to viral proteases or inflammatory cytokines. By tailoring the substituents on the naphthalene ring, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting derivatives.

The synthesis of 7-Bromo-5-methyl-3,4-dihydro-2H-naphthalen-1-one typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include Friedel-Crafts acylation followed by bromination and reduction steps. The choice of reagents and conditions can be optimized to maximize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The importance of high-quality intermediates like 7-Bromo-5-methyl-3,4-dihydro-2H-naphthalen-1-one cannot be overstated. They serve as the foundation for constructing complex drug molecules and are essential for advancing drug discovery programs. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will remain indispensable tools for medicinal chemists seeking to develop innovative treatments for human diseases.

In conclusion, 7-Bromo-5-methyl-3,4-dihydro-2H-naphthalen-1-one (CAS No. 1260011-04-8) is a versatile and highly reactive compound with significant applications in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.